Cas no 69673-80-9 (1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one)

• Product name: 1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one
• CAS No: 69673-80-9
• MF: C₂₂H₃₆O₂
• MW: 332.52004
• MDL: MFCD34169295
• CID: 973993
• PubChem ID: 112290

1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one
• 1-(4-Dodecylphenyl)-2-hydroxy-2-methyl-1-propanone
• 1-Propanone, 1-(4-dodecylphenyl)-2-hydroxy-2-methyl-
• EINECS 274-071-3
• DTXSID3071989
• MLKIVXXYTZKNMI-UHFFFAOYSA-N
• 1-(4-dodecylphenyl)-2-hydroxy-methyl propane-1-on
• 1- (4-dodecylphenyl) -2-hydroxy-2-methylpropan-1-one
• 1-(4-dodecyl-phenyl)-2-hydroxy-2-methylpropan-1-one
• 69673-80-9
• SCHEMBL151548
• p-dodecyl-2-hydroxy-2,2-dimethylacetophenone
• Darocur 953
• NS00036915

• MDL： MFCD34169295
• Inchi： 1S/C22H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20(18-16-19)21(23)22(2,3)24/h15-18,24H,4-14H2,1-3H3
• InChI Key： MLKIVXXYTZKNMI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC1=CC=C(C=C1)C(=O)C(C)(C)O

Computed Properties

• Exact Mass: 332.27168
• Monoisotopic Mass: 332.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 7.8

Experimental Properties

• PSA: 37.3